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Compound of Interest

Compound Name: 6-Nitronicotinic acid
CAS No.: 33225-73-9
Cat. No.: B1296569
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 6-Nitronicotinic acid, a key building block in
synthetic organic chemistry. Recognizing the nuanced requirements of researchers, this
document moves beyond a simple recitation of facts to offer a deeper understanding of the
compound's properties and its context within chemical synthesis.

Core Molecular & Physicochemical Profile

6-Nitronicotinic acid, with the systematic IUPAC name 6-nitropyridine-3-carboxylic acid, is a
derivative of nicotinic acid, a form of vitamin B3. The introduction of a nitro group onto the
pyridine ring significantly alters the molecule's electronic properties and reactivity, making it a
valuable intermediate in the synthesis of various functionalized heterocyclic compounds.

Molecular Attributes

A summary of the fundamental molecular properties of 6-Nitronicotinic acid is presented in
Table 1.
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Property Value Source(s)
Molecular Formula CeHaN204 [1112]
Molecular Weight 168.11 g/mol [1][2]

CAS Number 33225-73-9 [1][2]
Canonical SMILES O=C(0O)C1=CN=C([O-])C=C1 [2]

InChi Key JHKLCZNDTUKHHI-
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dot graph "6_Nitronicotinic_acid_Structure” { layout=neato; node [shape=plaintext]; edge
[style=bold];

} Caption: 2D Structure of 6-Nitronicotinic acid.

Physicochemical Properties

The physicochemical properties of 6-Nitronicotinic acid are critical for its handling, reactivity,
and application in various synthetic protocols. While experimental data for some properties are
not widely published, known values and data from closely related analogs are summarized in
Table 2.
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Property Value Remarks Source(s)

Melting Point 183 °C Experimental value.

- ) 434.9 °C at 760 )
Boiling Point Predicted value.
mmHg

Expected to be lower

) than nicotinic acid
Not experimentally
pKa ) (~4.85) due to the
determined ] ]
electron-withdrawing

nitro group.

Based on the parent
compound, nicotinic
) acid, slight solubility in
. Not experimentally )
Solubility determined polar organic solvents  [3][4]
etermine
like DMSO and
methanol can be

expected.[3][4]

Appearance Solid

Safety & Handling

Proper handling of 6-Nitronicotinic acid is essential to ensure laboratory safety. The available
data, including information from analogous compounds, indicates that it should be handled with
care.

Hazard ldentification:

e Pictogram: GHS07 (Harmful)
 Signal Word: Warning

e Hazard Statements:

o H302: Harmful if swallowed.
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o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

Recommended Handling Procedures:

Use in a well-ventilated area, preferably in a fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

Avoid inhalation of dust.

Wash hands thoroughly after handling.
Storage:
» Store at room temperature in a dry, well-ventilated place.[1]

o Keep container tightly closed.

Analytical Characterization

The structural elucidation and purity assessment of 6-Nitronicotinic acid are typically
achieved through a combination of spectroscopic techniques. While a complete set of
experimental spectra for 6-Nitronicotinic acid is not readily available in the public domain, the
expected spectral characteristics can be inferred from its structure and data from analogous
compounds.

Expected Spectroscopic Data:

e IH NMR: The proton NMR spectrum is expected to show three signals in the aromatic region,
corresponding to the three protons on the pyridine ring. The chemical shifts will be downfield
due to the electron-withdrawing effects of the carboxylic acid and nitro groups.
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e 13C NMR: The carbon NMR spectrum should display six distinct signals for the six carbon
atoms in the molecule. The carbon bearing the carboxylic acid group and the carbons
attached to the nitro group and the ring nitrogen are expected to be the most downfield.

e Infrared (IR) Spectroscopy: Key characteristic peaks would include a broad O-H stretch for
the carboxylic acid, a strong C=0 stretch for the carbonyl group, and strong asymmetric and
symmetric stretches for the N-O bonds of the nitro group. The IR spectrum of the parent
compound, nicotinic acid, shows a C=0 stretching band around 1696-1709 cm~1.[5]

e Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to
the molecular weight of the compound (168.11 g/mol ).

Synthesis & Purification

The synthesis of 6-Nitronicotinic acid is not widely detailed in readily accessible literature.
However, a plausible and common synthetic route involves the nitration of a suitable nicotinic
acid precursor. A potential pathway is the direct nitration of 6-hydroxynicotinic acid followed by
dehydroxylation, or the nitration of 6-chloronicotinic acid followed by hydrolysis. A common
method for the synthesis of related nitro-pyridyl carboxylic acids is the use of a mixture of
fuming nitric acid and sulfuric acid.[6]

Another potential route is the reduction of 6-nitronicotinic acid to synthesize 6-aminonicotinic
acid, suggesting that the former can be prepared via nitration of nicotinic acid or its derivatives.

[7]

General Purification Method: Purification of nitrated aromatic carboxylic acids is typically
achieved through recrystallization from a suitable solvent or solvent mixture. The choice of
solvent depends on the solubility profile of the crude product and impurities.

dot graph "Synthesis_Workflow" { rankdir=LR; node [shape=Dbox, style=rounded,
fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

} Caption: A generalized workflow for the synthesis of 6-Nitronicotinic acid.

Reactivity & Applications in Drug Discovery
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The presence of both a carboxylic acid and a nitro group on the pyridine scaffold makes 6-
Nitronicotinic acid a versatile building block in medicinal chemistry and organic synthesis.

Chemical Reactivity

The electron-withdrawing nature of the nitro group and the pyridine nitrogen atom deactivates
the ring towards electrophilic aromatic substitution. Conversely, the ring is activated for
nucleophilic aromatic substitution, particularly at the positions ortho and para to the nitro group.
The carboxylic acid moiety can undergo typical reactions such as esterification, amidation, and
reduction. The nitro group can also be reduced to an amino group, providing a key step in the
synthesis of various substituted pyridines.

dot graph "Reactivity Diagram" { node [shape=Dbox, style=rounded, fillcolor="#F1F3F4",
fontcolor="#202124"]; edge [color="#34A853"];

} Caption: Key chemical transformations of 6-Nitronicotinic acid.

Applications in Drug Discovery and Organic Synthesis

Pyridine carboxylic acid isomers and their derivatives are important scaffolds in drug discovery,
having led to a multitude of therapeutic agents.[6] The introduction of a nitro group, as in 6-
Nitronicotinic acid, provides a handle for further functionalization, allowing for the exploration
of new chemical space.

¢ Intermediate for Active Pharmaceutical Ingredients (APIs): The ability to transform the nitro
and carboxylic acid groups makes 6-Nitronicotinic acid a valuable intermediate in the
synthesis of more complex molecules with potential biological activity. For instance, the
reduction of the nitro group to an amine is a key step in the synthesis of various substituted
aminopyridines, a common motif in pharmaceuticals.

» Building Block for Novel Heterocycles: 6-Nitronicotinic acid can serve as a starting material
for the construction of fused heterocyclic systems, which are of significant interest in
medicinal chemistry.

o Degradation Product in Environmental Studies: 6-Chloronicotinic acid, a related compound,
is a known degradation product of neonicotinoid insecticides.[8] This highlights the
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importance of understanding the chemistry of substituted nicotinic acids in environmental
science.

Conclusion

6-Nitronicotinic acid is a valuable and versatile building block for chemical synthesis,
particularly in the fields of medicinal chemistry and drug discovery. Its unique combination of a
pyridine ring, a carboxylic acid, and a nitro group provides multiple avenues for chemical
modification, enabling the synthesis of a diverse range of functionalized molecules. A thorough
understanding of its physicochemical properties, safe handling procedures, and reactivity is
crucial for its effective and responsible use in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. chemscene.com [chemscene.com]
e 2. 6-Nitronicotinic acid 96% | CAS: 33225-73-9 | AChemBlock [achemblock.com]
¢ 3. cdn.caymanchem.com [cdn.caymanchem.com]

o 4,.2047-49-6 CAS MSDS (5-NITRONICOTINIC ACID) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

¢ 5. researchgate.net [researchgate.net]

¢ 6. Page loading... [wap.guidechem.com]

e 7. Page loading... [guidechem.com]

¢ 8. 6-Chloronicotinic acid | 5326-23-8 [chemicalbook.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to 6-Nitronicotinic Acid].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296569/docs#an-in-depth-technical-guide-to-6-
nitronicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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